Cas no 27610-38-4 (Pyrazine, 2-(2-furanyl)-5-methyl-)

Pyrazine, 2-(2-furanyl)-5-methyl- structure
27610-38-4 structure
Product Name:Pyrazine, 2-(2-furanyl)-5-methyl-
CAS No:27610-38-4
MF:C9H8N2O
MW:160.17262172699
CID:1432263
PubChem ID:529881
Update Time:2025-04-20

Pyrazine, 2-(2-furanyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrazine, 2-(2-furanyl)-5-methyl-
    • 2-(furan-2-yl)-5-methylpyrazine
    • 2-(2-Furanyl)-5-methylpyrazine
    • UNII-2TT6PE0GBO
    • SCHEMBL7942160
    • 2TT6PE0GBO
    • DTXSID80336197
    • 2-(2-Furyl)-5(6)-methylpyrazine
    • 27610-38-4
    • 2-(2'-furyl)-5-methylpyrazine
    • UTWJJSZAHQEJAT-UHFFFAOYSA-N
    • 2-Methyl-5-(2-furyl)pyrazine
    • 2-(2-Furyl)-5-methyl pyrazine
    • Inchi: 1S/C9H8N2O/c1-7-5-11-8(6-10-7)9-3-2-4-12-9/h2-6H,1H3
    • InChI Key: UTWJJSZAHQEJAT-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C1C=NC(C)=CN=1

Computed Properties

  • Exact Mass: 160.06374
  • Monoisotopic Mass: 160.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.92
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